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Compound of Interest

Compound Name: Benzyl-PEG9-alcohol

Cat. No.: B1445352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl-PEG9-alcohol, a versatile

heterobifunctional linker critical in bioconjugation and drug development. The document details

its physicochemical properties, applications, and relevant experimental considerations.

Core Properties of Benzyl-PEG9-alcohol
Benzyl-PEG9-alcohol is a polyethylene glycol (PEG) derivative that features a benzyl ether at

one terminus and a hydroxyl group at the other. The PEG chain, consisting of nine ethylene

glycol units, imparts increased hydrophilicity to molecules it is conjugated with, which can

enhance their solubility and pharmacokinetic profiles. The terminal benzyl group serves as a

stable protecting group for the hydroxyl functionality, which can be removed under specific

conditions to allow for further chemical modification.

There appears to be some discrepancy in the reported molecular weight and chemical formula

for this compound across different commercial suppliers. This is likely due to variations in the

length of the PEG chain or the presence of different isotopes. Researchers should always refer

to the certificate of analysis provided by the supplier for batch-specific information.

A summary of the reported physicochemical properties is presented below:
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Property Value (Supplier 1) Value (Supplier 2) Citation

Molecular Weight 460.6 g/mol 504.62 g/mol [1][2]

Chemical Formula C23H40O9 C25H44O10 [1][2]

CAS Number 477775-73-8 868594-48-3 [1][2]

Appearance Colorless liquid - [3]

Solubility Soluble in water - [4]

Storage -20°C for long term
0 - 4 °C for short term,

-20 °C for long term
[1][2]

Applications in Research and Drug Development
The primary application of Benzyl-PEG9-alcohol lies in its use as a linker molecule in the

synthesis of more complex chemical entities, particularly in the field of drug delivery and

bioconjugation.[4] The terminal hydroxyl group can be chemically modified to introduce a

variety of functional groups, enabling the covalent attachment of Benzyl-PEG9-alcohol to
proteins, peptides, small molecules, or other biomolecules.[4]

Key Applications Include:

PROTACs: Benzyl-PEG9-alcohol is utilized as a PEG-based linker for the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[5] PROTACs are heterobifunctional molecules

that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and

subsequent degradation of the target protein. The PEG linker in this context provides the

necessary spatial separation and orientation between the target-binding and E3 ligase-

binding moieties.

Antibody-Drug Conjugates (ADCs): The hydrophilic nature of the PEG chain can improve the

solubility and pharmacokinetic properties of ADCs.[6]

Surface Modification: The hydroxyl group can be used to attach the PEG linker to surfaces,

modifying their properties to, for example, reduce non-specific protein adsorption.[6]
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Experimental Considerations and Protocols
The utility of Benzyl-PEG9-alcohol stems from the reactivity of its terminal hydroxyl group and

the ability to deprotect the benzyl ether.

Deprotection of the Benzyl Group:

The benzyl group is a common protecting group for alcohols and can be removed via catalytic

hydrogenation.[1] A typical procedure involves dissolving the Benzyl-PEG9-alcohol in a

suitable solvent, such as ethanol or methanol, and adding a palladium catalyst (e.g., 10%

Pd/C). The reaction mixture is then stirred under a hydrogen atmosphere until the deprotection

is complete, as monitored by techniques like Thin Layer Chromatography (TLC) or Mass

Spectrometry.

Functionalization of the Hydroxyl Group:

The terminal alcohol can be converted into various other functional groups to facilitate

conjugation. For instance, it can be oxidized to an aldehyde or a carboxylic acid, or converted

to a leaving group (e.g., tosylate or mesylate) for nucleophilic substitution reactions.

General Workflow for Bioconjugation using a PEG Linker

The following diagram illustrates a generalized workflow for the use of a heterobifunctional

PEG linker, such as Benzyl-PEG9-alcohol, in bioconjugation.
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General Workflow for Bioconjugation using a PEG Linker
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Caption: A generalized workflow for the activation and use of a PEG linker.
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Synthesis of Benzyl Alcohol Derivatives
While specific synthesis protocols for Benzyl-PEG9-alcohol are proprietary to manufacturers,

the synthesis of benzyl alcohols, in general, can be achieved through various chemical

reactions. For instance, the Cannizzaro reaction involves the disproportionation of an aromatic

aldehyde, like benzaldehyde, in the presence of a strong base to yield benzyl alcohol and a

benzoate salt.[7] Another common method is the hydrolysis of benzyl chloride.[8] More

advanced techniques involve the hydroxymethylation of phenylboronic acids.[9]

Synthesis of Benzyl Alcohol via Cannizzaro Reaction

The following diagram outlines the key steps in the synthesis of benzyl alcohol from

benzaldehyde via the Cannizzaro reaction.

Cannizzaro Reaction for Benzyl Alcohol Synthesis
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Benzyl Alcohol (Reduction Product)
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Caption: Simplified schematic of the Cannizzaro reaction.

Safety and Handling
Benzyl alcohol, the core structural motif, has low acute toxicity.[3] However, it can cause

hypersensitivity reactions in some individuals.[10] For Benzyl-PEG9-alcohol, it is
recommended to handle the compound in a well-ventilated area and use appropriate personal
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protective equipment (PPE), including gloves and safety glasses. Refer to the manufacturer's

Safety Data Sheet (SDS) for detailed safety information.

In summary, Benzyl-PEG9-alcohol is a valuable tool for researchers in drug development and

bioconjugation. Its properties allow for the synthesis of complex biomolecular constructs with

enhanced solubility and tailored functionalities. Careful consideration of its chemical properties

and handling requirements is essential for its successful application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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